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Abstract
Ceramide NG, also known as Ceramide 2, is a pivotal lipid molecule within the broader class of

ceramides, which are integral to cellular membrane structure and signaling. Comprising a

sphinganine base linked to a non-hydroxylated fatty acid, Ceramide NG is a key component of

the stratum corneum, where it plays a critical role in maintaining the skin's permeability barrier

and hydration.[1][2][3] Beyond its structural function, ceramide and its metabolites are bioactive

molecules implicated in a variety of cellular processes, including apoptosis, cell cycle

regulation, and stress responses.[4][5][6] This technical guide provides an in-depth overview of

the discovery, initial characterization, and core biological functions of Ceramide NG, with a

focus on its synthesis, analytical characterization, and role in cellular signaling pathways.

Detailed experimental protocols and quantitative data are presented to serve as a

comprehensive resource for researchers in the fields of lipidology, dermatology, and drug

development.

Discovery and Nomenclature
Ceramides as a class of complex lipids were first discovered in the upper layers of the

epidermis.[3] The nomenclature of ceramides has evolved to reflect their structural diversity.

The current system classifies them based on the type of sphingoid base and the nature of the

N-acyl chain.[7]
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Ceramide NG was formerly known as Ceramide 2.[1][2] The "N" signifies a non-hydroxy fatty

acid attached to the sphingoid base, and the "G" refers to the sphinganine base (also known as

dihydrosphingosine).[1][7] Therefore, Ceramide NG is chemically described as an N-

acylsphinganine. It is one of at least 18 different ceramide species discovered in human skin to

date.[8] This structural specificity is crucial as it dictates the molecule's biophysical properties

and its interactions within biological membranes and signaling cascades.

Biosynthesis of Ceramide NG
Ceramide NG, like other ceramides, is primarily synthesized in the endoplasmic reticulum

through the de novo synthesis pathway. This multi-step process is fundamental for producing

the ceramide backbone.[7][9]

The primary pathways for ceramide generation include:

De Novo Synthesis: This is the foundational pathway starting from simple precursors. The

rate-limiting step is the condensation of serine and palmitoyl-CoA by the enzyme serine

palmitoyltransferase (SPT).[7][10] The resulting product is processed through several

enzymatic steps, including reduction and N-acylation by a ceramide synthase (CerS), to form

dihydroceramide (the direct precursor to Ceramide NG). A final desaturation step can

introduce a double bond to form other ceramide types, but Ceramide NG retains the

saturated sphinganine backbone.[10][11]

Sphingomyelin Hydrolysis: Ceramide can be rapidly generated at the cell membrane by the

enzymatic hydrolysis of sphingomyelin by sphingomyelinases (SMases). This pathway is a

key component of cellular responses to stress stimuli like TNF-α and Fas ligand.[6][12][13]

Salvage Pathway: This pathway involves the recycling of complex sphingolipids.

Sphingosine, the breakdown product of existing ceramides and other sphingolipids, is re-

acylated by ceramide synthases to form ceramide.[6][13] This recycling is a crucial

mechanism for maintaining ceramide homeostasis.
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De Novo Biosynthesis of Ceramide NG
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Ceramide-Mediated Apoptosis Signaling
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Experimental Workflow for Ceramide NG Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. paulaschoice.fr [paulaschoice.fr]

2. amourdemoiskin.com [amourdemoiskin.com]

3. Ceramide II (NG) | Cosmetic Ingredients Guide [ci.guide]

4. Separation and detection of ceramides by HPLC followed by evaporative light-scattering
detection and thin layer chromatography | TUP Journals & Magazine | IEEE Xplore
[ieeexplore.ieee.org]

5. Intracellular signal transduction pathways activated by ceramide and its metabolites -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. The sphingolipid salvage pathway in ceramide metabolism and signaling - PMC
[pmc.ncbi.nlm.nih.gov]

7. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

8. us.typology.com [us.typology.com]

9. Ceramides in Metabolism: Key Lipotoxic Players - PMC [pmc.ncbi.nlm.nih.gov]

10. Ceramide Metabolism Enzymes—Therapeutic Targets against Cancer - PMC
[pmc.ncbi.nlm.nih.gov]

11. encyclopedia.pub [encyclopedia.pub]

12. geneglobe.qiagen.com [geneglobe.qiagen.com]

13. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease -
MetwareBio [metwarebio.com]

To cite this document: BenchChem. [The Discovery and Initial Characterization of Ceramide
NG: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014457#discovery-and-initial-characterization-of-
ceramide-ng]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b014457?utm_src=pdf-custom-synthesis
https://www.paulaschoice.fr/en/ceramide-ng/ingredient-ceramide-ng.html
https://amourdemoiskin.com/blogs/the-skinlove-edit/ceramide-ng-the-protective-shield-against-environmental-damage
https://ci.guide/extracellular-matrix-components/ceramide-ii-ng
https://ieeexplore.ieee.org/document/6072685/
https://ieeexplore.ieee.org/document/6072685/
https://ieeexplore.ieee.org/document/6072685/
https://pubmed.ncbi.nlm.nih.gov/12676512/
https://pubmed.ncbi.nlm.nih.gov/12676512/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2422835/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2422835/
https://www.cosmeticsandtoiletries.com/research/literature-data/article/21836969/developments-in-ceramide-identification-synthesis-function-and-nomenclature
https://us.typology.com/library/the-different-types-of-ceramides
https://pmc.ncbi.nlm.nih.gov/articles/PMC7905841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8303233/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8303233/
https://encyclopedia.pub/entry/12990
https://geneglobe.qiagen.com/us/knowledge/pathways/ceramide-signaling
https://www.metwarebio.com/ceramide-metabolism-lipid-signaling-disease/
https://www.metwarebio.com/ceramide-metabolism-lipid-signaling-disease/
https://www.benchchem.com/product/b014457#discovery-and-initial-characterization-of-ceramide-ng
https://www.benchchem.com/product/b014457#discovery-and-initial-characterization-of-ceramide-ng
https://www.benchchem.com/product/b014457#discovery-and-initial-characterization-of-ceramide-ng
https://www.benchchem.com/product/b014457#discovery-and-initial-characterization-of-ceramide-ng
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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